Cas no 1805129-41-2 (2-(Difluoromethyl)-6-methyl-3-nitropyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-methyl-3-nitropyridine-4-carbonyl chloride
• CAS No: 1805129-41-2
• MF: C₈H₅ClF₂N₂O₃
• MW: 250.586707830429
• CID: 4899220
• Update Time: 2025-05-27

2-(Difluoromethyl)-6-methyl-3-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methyl-3-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C8H5ClF2N2O3/c1-3-2-4(7(9)14)6(13(15)16)5(12-3)8(10)11/h2,8H,1H3
• InChI Key： AQQTXQXGIDJSOH-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)N=C(C(F)F)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-6-methyl-3-nitropyridine-4-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-6-methyl-3-nitropyridine-4-carbonyl chloride (CAS No. 1805129-41-2)

2-(Difluoromethyl)-6-methyl-3-nitropyridine-4-carbonyl chloride (CAS No. 1805129-41-2) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and nitro functional groups, which contribute to its reactivity and versatility in synthetic applications. Researchers and industry professionals often seek this compound for its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

The growing demand for fluorinated pyridine derivatives in drug discovery has positioned 2-(Difluoromethyl)-6-methyl-3-nitropyridine-4-carbonyl chloride as a key intermediate. Its carbonyl chloride moiety enables efficient coupling reactions, making it invaluable for constructing complex molecular architectures. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such intermediates, as they often reduce the need for harsh reagents and multi-step processes.

In the context of AI-driven drug discovery, this compound has garnered attention due to its potential in high-throughput screening and machine learning-based molecular design. Computational chemists frequently explore its electronic properties and steric effects to predict bioactivity, aligning with the rising interest in in silico modeling. Additionally, its nitropyridine core is being investigated for applications in photoaffinity labeling, a technique gaining traction in proteomics and target identification studies.

The synthesis and handling of 2-(Difluoromethyl)-6-methyl-3-nitropyridine-4-carbonyl chloride require expertise due to its sensitivity to moisture and heat. Proper storage conditions, such as inert atmospheres and low temperatures, are critical to maintaining its stability. Industry best practices emphasize the use of anhydrous solvents and controlled environments to ensure optimal performance in downstream reactions.

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In summary, 2-(Difluoromethyl)-6-methyl-3-nitropyridine-4-carbonyl chloride (CAS No. 1805129-41-2) represents a critical building block in modern chemical research. Its applications span medicinal chemistry, agrochemical development, and computational biology, making it a compound of significant interest. As the scientific community continues to explore its potential, staying informed about its properties and uses will remain essential for professionals in these fields.